Cas no 201217-47-2 (5-Ethoxyoxazole-4-carbonitrile)
201217-47-2 structure
Product Name:5-Ethoxyoxazole-4-carbonitrile
CAS No:201217-47-2
MF:C6H6N2O2
MW:138.124041080475
CID:1021249
Update Time:2024-11-26
5-Ethoxyoxazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolecarbonitrile,5-ethoxy-(9CI)
- 5-ethoxyoxazole-4-carbonitrile
- 5-Ethoxyoxazole-4-carbonitrile
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- Inchi： 1S/C6H6N2O2/c1-2-9-6-5(3-7)8-4-10-6/h4H,2H2,1H3
- InChI Key： WXHOFXFTHHGILD-UHFFFAOYSA-N
- SMILES： O(C1=C(C#N)N=CO1)CC
Computed Properties
- Exact Mass: 138.043
- Monoisotopic Mass: 138.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59
5-Ethoxyoxazole-4-carbonitrile Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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